Cas no 1804220-60-7 (Ethyl 3-(3-bromopropyl)-5-(trifluoromethyl)benzoate)

• Product Name: Ethyl 3-(3-bromopropyl)-5-(trifluoromethyl)benzoate
• CAS No: 1804220-60-7
• MF: C₁₃H₁₄BrF₃O₂
• MW: 339.148273944855
• CID: 4958655
• Update Time: 2025-08-05

Ethyl 3-(3-bromopropyl)-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromopropyl)-5-(trifluoromethyl)benzoate

• Inchi： 1S/C13H14BrF3O2/c1-2-19-12(18)10-6-9(4-3-5-14)7-11(8-10)13(15,16)17/h6-8H,2-5H2,1H3
• InChI Key： QQZLKQBQYITECE-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C(=O)OCC)C=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 294
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-(3-bromopropyl)-5-(trifluoromethyl)benzoate

Ethyl 3-(3-bromopropyl)-5-(trifluoromethyl)benzoate (CAS No. 1804220-60-7): An Overview of Its Synthesis, Properties, and Applications

Ethyl 3-(3-bromopropyl)-5-(trifluoromethyl)benzoate (CAS No. 1804220-60-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its brominated alkyl chain and trifluoromethyl group, which confer it with distinct reactivity and functional properties.

The synthesis of Ethyl 3-(3-bromopropyl)-5-(trifluoromethyl)benzoate typically involves a multi-step process. One common approach is to start with the corresponding carboxylic acid, 3-(3-bromopropyl)-5-(trifluoromethyl)benzoic acid, which can be synthesized through the bromination of 5-(trifluoromethyl)benzaldehyde followed by a subsequent reduction and esterification step. The esterification reaction is usually carried out using ethanol in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

The physical and chemical properties of Ethyl 3-(3-bromopropyl)-5-(trifluoromethyl)benzoate are noteworthy. It is a colorless to pale yellow liquid with a molecular weight of approximately 346.14 g/mol. The compound exhibits good solubility in common organic solvents such as dichloromethane, acetone, and ethanol. Its melting point is around -10°C, and it has a boiling point of approximately 180°C at reduced pressure. The presence of the bromine atom and trifluoromethyl group imparts significant electronic effects, making it an excellent substrate for various chemical transformations.

In the realm of pharmaceutical research, Ethyl 3-(3-bromopropyl)-5-(trifluoromethyl)benzoate has shown promise as an intermediate in the synthesis of bioactive compounds. The brominated alkyl chain can be readily functionalized through nucleophilic substitution reactions, allowing for the introduction of a wide range of functional groups. This versatility makes it a valuable building block in the development of new drugs and therapeutic agents.

Recent studies have also explored the potential of Ethyl 3-(3-bromopropyl)-5-(trifluoromethyl)benzoate in materials science. Its unique combination of functional groups has led to its use in the synthesis of polymers with tailored properties. For example, researchers have utilized this compound to create copolymers with enhanced thermal stability and mechanical strength. These materials have found applications in areas such as coatings, adhesives, and electronic devices.

From a safety perspective, it is important to handle Ethyl 3-(3-bromopropyl)-5-(trifluoromethyl)benzoate with care due to its reactivity and potential health hazards. Proper personal protective equipment (PPE), including gloves and goggles, should be worn during handling, and work should be conducted in a well-ventilated area or fume hood to minimize exposure.

In conclusion, Ethyl 3-(3-bromopropyl)-5-(trifluoromethyl)benzoate (CAS No. 1804220-60-7) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and functional properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, its importance in the scientific community is likely to grow.